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Compound of Interest

Compound Name: CFTRinh-172

Cat. No.: B1212534 Get Quote

For researchers, scientists, and drug development professionals utilizing CFTRinh-172, a

potent and selective CFTR chloride channel blocker, adherence to strict safety and handling

protocols is paramount. This document provides essential, immediate safety and logistical

information, including operational and disposal plans, to ensure the safe and effective use of

this compound in the laboratory.

Personal Protective Equipment (PPE)
When handling CFTRinh-172, appropriate personal protective equipment must be worn to

minimize exposure and ensure personal safety. The following table summarizes the

recommended PPE.
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PPE Category Item Specification/Standard

Eye Protection Safety Glasses or Goggles

Should comply with OSHA's

eye and face protection

regulations in 29 CFR

1910.133 or European

Standard EN166.[1]

Hand Protection Chemical-resistant Gloves

Wear appropriate protective

gloves to prevent skin

exposure.[1] Nitrile or latex

gloves are commonly used in

laboratory settings.

Body Protection Laboratory Coat or Gown

Wear appropriate protective

clothing to prevent skin

exposure.[1][2]

Respiratory Protection Not generally required

A respiratory protection

program that meets OSHA's

29 CFR 1910.134 and ANSI

Z88.2 requirements or

European Standard EN 149

must be followed whenever

workplace conditions warrant

respirator use.[1] Use in a well-

ventilated area.

Handling and Storage
Proper handling and storage of CFTRinh-172 are crucial for maintaining its stability and

preventing accidental exposure.
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Aspect Procedure

Handling

Use with adequate ventilation. Avoid breathing

dust, vapor, mist, or gas. Avoid contact with skin

and eyes. Wash thoroughly after handling.[1][2]

Storage

Store in a cool, dry, well-ventilated area away

from incompatible substances.[1] Keep

container tightly closed. For long-term storage

as a powder, -20°C is recommended.[3][4] Stock

solutions in DMSO can be stored at -80°C for up

to a year.[3][4]

Disposal Plan
Dispose of CFTRinh-172 and any contaminated materials in accordance with institutional,

local, state, and federal regulations.

Waste Type Disposal Method

Unused Compound

Dispose of in a licensed hazardous-waste

disposal facility. Do not allow to enter drains,

sewers, or watercourses.

Contaminated Materials

Items such as gloves, pipette tips, and empty

vials that have come into contact with CFTRinh-

172 should be placed in a designated

hazardous waste container for incineration.

Solutions

Solutions of CFTRinh-172 should be treated as

chemical waste and disposed of through the

institution's hazardous waste program.

Mechanism of Action: CFTR Channel Inhibition
CFTRinh-172 is a potent and selective inhibitor of the Cystic Fibrosis Transmembrane

Conductance Regulator (CFTR) chloride channel.[5] It acts as a direct blocker of the channel

pore, thereby preventing the transport of chloride ions across the cell membrane. Recent
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structural studies have revealed that CFTRinh-172 binds within the pore of the CFTR channel,

stabilizing a closed conformation and physically obstructing the ion passage.[6][7] This

inhibition is reversible and occurs in a voltage-independent manner.[8]

The following diagram illustrates the inhibitory action of CFTRinh-172 on the CFTR channel.

Mechanism of CFTRinh-172 Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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